Cas no 201931-69-3 (4-(hydroxyamino)methyl-2-methoxyphenol)

• Product Name: 4-(hydroxyamino)methyl-2-methoxyphenol
• CAS No: 201931-69-3
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 4735430
• PubChem ID: 53711716
• Update Time: 2025-06-20

4-(hydroxyamino)methyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-((hydroxyamino)methyl)-2-methoxyphenol
• 4-(hydroxyamino)methyl-2-methoxyphenol

• Inchi： 1S/C8H11NO3/c1-12-8-4-6(5-9-11)2-3-7(8)10/h2-4,9-11H,5H2,1H3
• InChI Key： CAXMUHRHQPNXHY-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(CNO)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-(hydroxyamino)methyl-2-methoxyphenol

4-(Hydroxyamino)methyl-2-methoxyphenol: A Comprehensive Overview

4-(Hydroxyamino)methyl-2-methoxyphenol, identified by the CAS registry number 201931-69-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. Recent advancements in synthetic methodologies and its bioactivity studies have further highlighted its importance in contemporary research.

The molecular structure of 4-(Hydroxyamino)methyl-2-methoxyphenol comprises a phenolic ring substituted with hydroxyl, methoxy, and hydroxyamino groups. The hydroxyl group at position 4 and the methoxy group at position 2 create a unique electronic environment, which influences the compound's reactivity and biological activity. The hydroxyamino group (-NHOH) introduces additional functional complexity, making this compound a versatile building block for further chemical modifications.

Recent studies have focused on the synthesis of 4-(Hydroxyamino)methyl-2-methoxyphenol through various routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have optimized reaction conditions to enhance yield and purity, making this compound more accessible for large-scale applications. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel method utilizing palladium-catalyzed cross-coupling reactions to synthesize this compound efficiently.

The biological activity of 4-(Hydroxyamino)methyl-2-methoxyphenol has been explored in several contexts. In vitro assays have shown promising results in terms of antioxidant activity, which is attributed to the phenolic hydroxyl group's ability to scavenge free radicals. Additionally, recent research has indicated potential anti-inflammatory properties, making this compound a candidate for further investigation in inflammatory disease models.

In terms of applications, 4-(Hydroxyamino)methyl-2-methoxyphenol has been proposed as a precursor for the synthesis of more complex molecules with therapeutic potential. For example, it can serve as an intermediate in the development of kinase inhibitors or other bioactive agents due to its functional diversity. The integration of this compound into drug discovery pipelines underscores its value in modern medicinal chemistry.

The physical properties of 4-(Hydroxyamino)methyl-2-methoxyphenol, such as solubility and stability, are critical considerations for its practical use. Recent studies have evaluated its solubility profiles under various pH conditions, revealing optimal solubility at slightly acidic pH levels. This information is vital for designing formulations or delivery systems that maximize bioavailability.

In conclusion, 4-(Hydroxyamino)methyl-2-methoxyphenol, with its unique structure and versatile functional groups, continues to be a focal point in chemical research. Its potential applications span from drug development to material science, driven by ongoing advancements in synthetic methods and biological evaluations. As researchers delve deeper into its properties and capabilities, this compound is poised to contribute significantly to future innovations across multiple disciplines.